Cas no 106044-96-6 ((2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol)

• Product Name: (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol
• CAS No: 106044-96-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5767682
• PubChem ID: 28561280
• Update Time: 2025-10-28

(2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol
• 106044-96-6
• EN300-1991810

• Inchi： 1S/C11H14O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6,8,12H,2-3,7H2,1H3/t8-/m1/s1
• InChI Key： VJZXAIJPTHVTCG-MRVPVSSYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC[C@@H](C)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol

Research Briefing on (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol (CAS: 106044-96-6): Recent Advances and Applications

The compound (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol (CAS: 106044-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the enantioselective synthesis of (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol, emphasizing its role as a chiral intermediate in the production of bioactive compounds. Researchers have employed asymmetric hydrogenation and enzymatic resolution techniques to achieve high enantiomeric purity, which is critical for its application in pharmaceuticals. The compound's structural motif, featuring a 1,3-dioxolane ring, has been linked to enhanced metabolic stability and bioavailability in preclinical models.

In terms of biological activity, (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol has demonstrated promising results as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry revealed its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Additionally, its metabolite profile indicates low toxicity, making it a viable candidate for further pharmacokinetic studies.

Beyond its neurological applications, this compound has also been investigated for its anti-inflammatory properties. In vitro assays have shown that it inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting the NF-κB pathway. These findings position (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol as a potential lead compound for developing novel anti-inflammatory agents.

Looking ahead, ongoing research aims to explore the compound's utility in combination therapies and its optimization for clinical use. Challenges such as scale-up synthesis and formulation stability remain areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into therapeutic applications.

In conclusion, (2R)-4-(1,3-dioxaindan-5-yl)butan-2-ol represents a versatile and pharmacologically relevant molecule with broad potential in drug discovery. Its dual functionality as a chiral building block and bioactive agent underscores its importance in modern medicinal chemistry. Future studies will likely focus on elucidating its mechanisms of action and expanding its therapeutic indications.